Cas no 31827-84-6 (Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-)
31827-84-6 structure
Product Name:Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-
CAS No:31827-84-6
MF:C9H8I2O2
MW:401.967567443848
CID:1448626
PubChem ID:5132745
Update Time:2025-04-20
Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-
- 1-(3,5-diiodo-4-methoxyphenyl)ethanone
- DTXSID90408632
- SCHEMBL22991541
- 31827-84-6
-
- Inchi： 1S/C9H8I2O2/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-4H,1-2H3
- InChI Key： ZRBKJOVGIPJQOS-UHFFFAOYSA-N
- SMILES： IC1C=C(C(C)=O)C=C(C=1OC)I
Computed Properties
- Exact Mass: 401.86044
- Monoisotopic Mass: 401.86137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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